8-(4-Bromobenzyl)-1,4-dioxa-8-azaspiro[4.5]decane

• IUPAC Name: 8-[(4-bromophenyl)methyl]-1,4-dioxa-8-azaspiro[4.5]decane
• InChI: InChI=1S/C14H18BrNO2/c15-13-3-1-12(2-4-13)11-16-7-5-14(6-8-16)17-9-10-18-14/h1-4H,5-11H2
• InChI Key: MJANUFLPRSVKPI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12OCCO2)CC3=CC=C(C=C3)Br
• Molecular Formula: C14H18BrNO2
• Molecular Weight: 312.20 g/mol
• CAS No.: 904750-36-3

Description

8-(4-Bromobenzyl)-1,4-dioxa-8-azaspiro[4.5]decane is a useful research compound. Its molecular formula is C14H18BrNO2 and its molecular weight is 312.2 g/mol. The purity is usually 95%.
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Scientific Research Applications

Mass Spectrometric Study

• Mass Spectrometry Analysis : 1,4-dioxa-8-azaspiro[4.5]decane's mass spectrum reveals significant peaks that are essential in understanding its structural and chemical properties. These findings contribute to the broader field of chemical analysis and molecular characterization (Solomons, 1982).

Nonlinear Optical Material Development

• Nonlinear Optical Applications : Derivatives of 1,4-dioxa-8-azaspiro[4.5]decane have shown promise as materials for nonlinear optical devices, particularly in applications like frequency doublers for laser diodes in the blue region. This highlights their potential in advancing optical technologies (Kagawa et al., 1994).

Synthesis of Related Compounds

• Synthetic Applications : The synthesis of related compounds, such as 3-amino-2,2-dimethyl-8-thia-1-azaspiro[4.5]decane, demonstrates the versatility and potential of 1,4-dioxa-8-azaspiro[4.5]decane derivatives in creating biologically active compounds (Mai et al., 2010).

Crystallography and Molecular Structure

• Molecular and Crystal Structures : Investigations into the molecular and crystal structures of compounds derived from 1,4-dioxa-8-azaspiro[4.5]decane provide valuable insights into the material's properties and potential applications in various scientific fields, including material science and pharmacology (Kukharev, 1995).

Safety and Hazards

The compound is sealed in dry conditions at 2-8°C. It has a GHS07 pictogram, with a signal word of "Warning". The hazard statements include H302, indicating that it is harmful if swallowed.